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Compound of Interest

Compound Name: GW806742X hydrochloride

Cat. No.: B10824379 Get Quote

Application Notes and Protocols for GW806742X
Hydrochloride
These application notes provide a comprehensive guide for researchers, scientists, and drug

development professionals on the use of GW806742X hydrochloride in in vitro and in vivo

studies. GW806742X hydrochloride is a potent dual inhibitor of Mixed Lineage Kinase

Domain-Like protein (MLKL) and Vascular Endothelial Growth Factor Receptor 2 (VEGFR2),

making it a valuable tool for investigating necroptosis and angiogenesis.[1][2][3][4][5][6]

Mechanism of Action
GW806742X hydrochloride acts as an ATP mimetic, binding to the pseudokinase domain of

MLKL with a dissociation constant (Kd) of 9.3 μM.[1][2][3][4] This interaction prevents the

downstream conformational changes required for MLKL to translocate to the plasma

membrane and execute necroptotic cell death.[1][3] Additionally, GW806742X hydrochloride
potently inhibits VEGFR2 with an IC50 of 2 nM, thereby interfering with VEGF-induced

signaling pathways that are crucial for angiogenesis.[1][3][5]

Signaling Pathways
GW806742X hydrochloride primarily modulates the necroptosis and VEGFR2 signaling

pathways.
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Necroptosis Signaling Pathway
The following diagram illustrates the canonical necroptosis pathway and the point of

intervention for GW806742X. Upon stimulation by factors like TNF-α, RIPK1 and RIPK3 form a

complex called the necrosome. RIPK3 then phosphorylates MLKL, leading to its

oligomerization and translocation to the plasma membrane, ultimately causing cell lysis.

GW806742X inhibits the function of phosphorylated MLKL.
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Caption: Necroptosis signaling pathway and inhibition by GW806742X.

VEGFR2 Signaling Pathway
The diagram below outlines the VEGFR2 signaling cascade. Binding of VEGF to VEGFR2

induces receptor dimerization and autophosphorylation, activating downstream pathways like
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the MAPK/ERK pathway, which promotes cell proliferation and survival. GW806742X directly

inhibits the kinase activity of VEGFR2.
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Caption: VEGFR2 signaling pathway and inhibition by GW806742X.

Suitable Cell Lines and Experimental Models
GW806742X hydrochloride has been validated in several cell lines and in vivo models.
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Model Type Specific Model Application Reference

Cell Line
Mouse Dermal

Fibroblasts (MDFs)

Necroptosis inhibition

assays
[1][2][3]

Human Umbilical Vein

Endothelial Cells

(HUVECs)

VEGF-induced

proliferation assays
[1][3][6]

K-562 (human

leukemia)

Cell proliferation and

apoptosis assays
[5]

HT-29 (human

colorectal

adenocarcinoma)

Necroptosis assays [7][8]

In Vivo Model

Aspergillus fumigatus-

induced asthma in

mice

Evaluation of anti-

inflammatory effects
[5]

Quantitative Data Summary
The following table summarizes the reported potency of GW806742X hydrochloride in various

assays.
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Assay
Cell
Line/System

Potency Metric Value Reference

MLKL Binding Purified protein Kd 9.3 μM [1][2][4]

VEGFR2

Inhibition
Enzyme assay IC50 2 nM [1][3][5]

Necroptosis

Inhibition (TSQ-

induced)

MDFs IC50 < 50 nM [2][3]

VEGF-induced

Proliferation

Inhibition

HUVECs IC50 5 nM [1][3][6]

Cell Proliferation

Inhibition
K-562 IC50 1.47 µM [5]

Experimental Protocols
Detailed methodologies for key experiments are provided below.

Necroptosis Induction and Inhibition Assay in MDFs
This protocol describes the induction of necroptosis in mouse dermal fibroblasts (MDFs) and

the evaluation of the inhibitory effect of GW806742X.
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1. Seed MDFs in a 96-well plate

2. Pre-treat with GW806742X or vehicle for 1 hour

3. Induce necroptosis with TSQ (TNF-α, Smac mimetic, Q-VD-OPh)

4. Incubate for 24 hours

5. Measure cell viability (e.g., CellTiter-Glo®)

6. Analyze data and calculate IC50
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1. Seed HUVECs in a 96-well plate and serum-starve

2. Treat with GW806742X or vehicle for 1 hour

3. Stimulate with VEGF

4. Incubate for 48-72 hours

5. Measure cell proliferation (e.g., BrdU incorporation)

6. Analyze data and calculate IC50

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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